BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Hydroxy-3-phenoxypropyl acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Hydroxy-3-phenoxypropyl!
Compound Name:
acrylate

Cat. No.: B102866

Essential Safety and Handling Guide for 2-
Hydroxy-3-phenoxypropyl acrylate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Hydroxy-3-phenoxypropyl acrylate in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Chemical Identifier:

e Name: 2-Hydroxy-3-phenoxypropyl acrylate

e Synonyms: PGEA, Acrylic Acid 2-Hydroxy-3-phenoxypropyl Ester[1]
o CAS Number: 16969-10-1

Hazard Identification and GHS Classification

2-Hydroxy-3-phenoxypropyl acrylate is classified as a hazardous substance.[2] Key hazards
are summarized below.
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Hazard Statement

GHS Classification

Pictogram(s)

Signal Word

H302: Harmful if

Acute toxicity, oral

Warning
swallowed (Category 4)[3]
Skin
H315: Causes skin o )
o corrosion/irritation Warning
irritation
(Category 2)[3][4]
H317: May cause an Sensitization, Skin ]
] i ) Warning
allergic skin reaction (Category 1)[3][4][5]
Serious eye
H318/H319: Causes o
] damage/eye irritation
serious eye Danger
o (Category 1/2A)[1][3]
damage/irritation
[41[5]
Specific target organ
toxicity, single
H335: May cause ) ]
) o exposure; Respiratory  Warning
respiratory irritation o
tract irritation
(Category 3)[1][3]
) ) Hazardous to the
H411: Toxic to aquatic ) ]
] ] ; aquatic environment,
life with long lasting ) None
long-term (Chronic) -
effects )
Category Chronic 2[5]
H351: Suspected of Carcinogenicity ]
Warning

causing cancer

(Category 2)[4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the first line of defense against exposure. The following
table outlines the minimum recommended PPE for handling 2-Hydroxy-3-phenoxypropyl

acrylate.[6]
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Protection Type Specification

Chemical splash goggles or safety glasses with
) side shields. A face shield may be required for
Eye/Face Protection N )
larger quantities or when transferring the

chemical.[6]

Chemical-resistant gloves (Nitrile gloves are

recommended as they are more protective
Skin Protection against acrylates than latex or vinyl).[7][8] A lab

coat or chemical-resistant apron should be

worn.

Work should be conducted in a chemical fume
) ) hood to minimize inhalation of vapors.[6] If
Respiratory Protection S o
ventilation is insufficient, a NIOSH-approved

respirator may be required.[6]

Operational Plan: Handling and Storage

Engineering Controls:

e Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood.

[1][6]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible.[6]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid all personal contact, including inhalation of vapors or mists.[2][4]

Wear the appropriate PPE as specified above.[4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Keep containers securely sealed when not in use.[2]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetracosyl_acrylate.pdf
https://dermnetnz.org/topics/allergy-to-acrylate
https://hourglass-intl.com/acrylates-dental-hazards-hand-protection/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetracosyl_acrylate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetracosyl_acrylate.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-phenoxypropyl-acrylate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetracosyl_acrylate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Tetracosyl_acrylate.pdf
https://datasheets.scbt.com/sc-225420.pdf
https://api.henkeldx.com/v1/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%272069177%27&Laiso=%27EN%27&Rvlid=%27US%27&Dmskey=%27%27
https://api.henkeldx.com/v1/mysds/SafetyDataSheetSet?Appid=%27YPSSW_SDSUA_EXT%27&Matnr=%272069177%27&Laiso=%27EN%27&Rvlid=%27US%27&Dmskey=%27%27
https://www.chemicalbook.com/msds/2-hydroxy-3-phenoxypropyl-acrylate.pdf
https://datasheets.scbt.com/sc-225420.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Wash hands thoroughly after handling.[4]

Storage Requirements:

e Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][4]
o Keep containers tightly closed.[4]

o Store away from incompatible materials such as oxidizing agents, reducing agents, acids,
and bases.[4]

o Polymerization may occur at elevated temperatures or upon depletion of inhibitor.[2][4]

Disposal Plan

Proper disposal of 2-Hydroxy-3-phenoxypropyl acrylate and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

Unused/Excess Product:
e Do NOT pour down the drain.[2]
e Collectin a clearly labeled, sealed, and appropriate hazardous waste container.

o Dispose of through your institution's hazardous waste management program.[1] This may
involve a licensed chemical destruction plant or controlled incineration.[1]

Contaminated Materials:

» All contaminated items (e.g., gloves, absorbent materials, pipette tips) must be collected in a
sealed bag or container.[6]

o Label the container as hazardous waste containing 2-Hydroxy-3-phenoxypropyl acrylate.

» Dispose of according to your institution's hazardous waste procedures.

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 2-Hydroxy-3-phenoxypropyl acrylate

Personal Protective Equipment

Preparation Goggles Nitrile Gloves

\Wear appropriate PPE

Handling in Fume Hood

%r experiment completion

Decontamination Collect unused chemical

Collect all contaminated items

Waste Collection

Follow institutional guidelines

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Hydroxy-3-phenoxypropyl
acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b102866?utm_src=pdf-body-img
https://www.benchchem.com/product/b102866?utm_src=pdf-body
https://www.benchchem.com/product/b102866?utm_src=pdf-body
https://www.benchchem.com/product/b102866?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

1. chemicalbook.com [chemicalbook.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. 2-Hydroxy-3-phenoxypropyl prop-2-enoate | C12H1404 | CID 4443516 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. api.henkeldx.com [api.henkeldx.com]

5. Page loading... [wap.guidechem.com]

6. benchchem.com [benchchem.com]

7. dermnetnz.org [dermnetnz.org]

8. hourglass-intl.com [hourglass-intl.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-Hydroxy-
3-phenoxypropyl acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102866#personal-protective-equipment-for-handling-
2-hydroxy-3-phenoxypropyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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